Cas no 89799-34-8 (2-Hydroxypropanimidamide hydrochloride)

• Product Name: 2-Hydroxypropanimidamide hydrochloride
• CAS No: 89799-34-8
• MF: C₃H₉ClN₂O
• MW: 124.569359540939
• MDL: MFCD26937570
• CID: 588956
• Update Time: 2025-06-08

2-Hydroxypropanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propanimidamide, 2-hydroxy-, monohydrochloride
• 2-HYDROXYPROPANIMIDAMIDE HYDROCHLORIDE
• (2S)-2-Hydroxy-propanimidamide hydrochloride
• AEOZCEMLLBCHQZ-UHFFFAOYSA-N
• 2-hydroxy-propionamidine hydrochloride
• T5720
• Z2216711526
• 2-Hydroxypropanimidamide hydrochloride

• MDL： MFCD26937570
• Inchi： 1S/C3H8N2O.ClH/c1-2(6)3(4)5;/h2,6H,1H3,(H3,4,5);1H
• InChI Key： AEOZCEMLLBCHQZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C(=N)N)C

Computed Properties

• Exact Mass: 124.04
• Monoisotopic Mass: 124.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 61.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1

Additional information on 2-Hydroxypropanimidamide hydrochloride

Comprehensive Overview of 2-Hydroxypropanimidamide hydrochloride (CAS No. 89799-34-8): Properties, Applications, and Industry Insights

2-Hydroxypropanimidamide hydrochloride (CAS No. 89799-34-8) is a specialized organic compound with significant relevance in pharmaceutical and biochemical research. This compound, also referred to as hydroxyguanidine hydrochloride, is characterized by its unique molecular structure, combining a hydroxyl group with an amidine moiety. Its hydrochloride salt form enhances solubility, making it particularly valuable in aqueous-based applications. Researchers and manufacturers frequently seek this compound for its role in synthesizing intermediates for drug development, particularly in areas like enzyme inhibition and metabolic studies.

The growing interest in 2-Hydroxypropanimidamide hydrochloride aligns with trends in precision medicine and targeted therapies. Searches for "CAS 89799-34-8 supplier" or "hydroxyguanidine HCl applications" have surged, reflecting demand from academic labs and industrial R&D teams. Its utility extends to studying nitric oxide synthase (NOS) pathways, a hot topic in cardiovascular and neurological research. The compound’s ability to modulate reactive nitrogen species (RNS) has also sparked investigations into oxidative stress-related diseases, a key focus in 2024’s biomedical landscape.

From a chemical perspective, 2-Hydroxypropanimidamide hydrochloride exhibits a molecular weight of 110.54 g/mol and typically appears as a white crystalline powder. Its stability under controlled conditions (recommended storage at 2–8°C) ensures longevity for experimental use. Analytical techniques like HPLC and NMR are commonly employed to verify purity, with ≥98% purity being the industry standard for research-grade material. These specifications are critical for reproducibility in studies exploring its chelation properties or bioavailability enhancement effects.

Innovative applications of CAS 89799-34-8 are emerging in green chemistry initiatives. For instance, its derivatives are being evaluated as eco-friendly catalysts in polymer synthesis—a response to the global push for sustainable materials. This aligns with frequent search queries such as "biodegradable chemical intermediates" and "non-toxic amidine derivatives." Furthermore, the compound’s low environmental persistence, as indicated in recent OECD 301 biodegradability screenings, positions it favorably for industrial scaling.

Quality control protocols for 2-Hydroxypropanimidamide hydrochloride emphasize strict adherence to ICH guidelines, particularly for pharmaceutical-grade batches. Impurity profiling via LC-MS ensures compliance with regulatory standards like USP/EP monographs. Supply chain transparency has become another critical factor, with procurement specialists increasingly searching for "cGMP-certified 89799-34-8" to meet FDA and EMA documentation requirements. These trends underscore the compound’s transition from a research chemical to a GMP-compliant active pharmaceutical ingredient (API) precursor.

Future research directions for hydroxypropanimidamide derivatives include exploration in glycobiology and glycosylation disorders. Preliminary studies suggest potential in modulating O-GlcNAcylation processes—a rapidly growing field in post-translational modification research. Such applications could address search engine queries like "small molecule glycosylation inhibitors" or "metabolic pathway modulators," which have shown 120% year-over-year growth in scientific database searches according to recent analytics reports.

In summary, 2-Hydroxypropanimidamide hydrochloride (CAS No. 89799-34-8) represents a versatile building block with expanding applications across therapeutic development and sustainable chemistry. Its evolving role in cutting-edge research ensures continued relevance, while stringent quality standards support its integration into regulated manufacturing processes. The compound’s dual functionality as both a biochemical tool and potential therapeutic agent makes it a compelling subject for ongoing scientific investigation.